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Introduction
5-Phosphoribosyl-1-pyrophosphate (PRPP) is a pivotal molecule in cellular metabolism, serving

as a key substrate in the biosynthesis of purine and pyrimidine nucleotides, the amino acids

histidine and tryptophan, and the cofactors NAD and NADP.[1][2][3] The synthesis of PRPP

from ribose 5-phosphate and ATP is catalyzed by the enzyme PRPP synthase.[1][2][3] Given

its central role, the quantitative analysis of intracellular PRPP levels is crucial for understanding

metabolic regulation, studying diseases associated with altered nucleotide metabolism such as

gout, and for the development of therapeutic agents targeting these pathways.[4][5] This

document provides detailed protocols for the preparation of cell lysates and the subsequent

quantification of PRPP levels using enzymatic and immunological methods.

Metabolic Significance of PRPP
PRPP is a critical precursor for numerous biosynthetic pathways. Its availability can be a rate-

limiting step for nucleotide synthesis. Therefore, alterations in PRPP synthase activity or the

pathways that consume PRPP can have significant effects on cell growth, proliferation, and

function.[6] For instance, superactivity of PRPP synthase leads to an overproduction of purines

and consequently hyperuricemia and gout.[5][7]
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Below is a diagram illustrating the central role of PRPP in cellular metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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